Cas no 1228148-42-2 (Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate)

• Product Name: Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate
• CAS No: 1228148-42-2
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4937728
• Update Time: 2025-06-09

Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-5-(TRIFLUOROMETHYL)BENZOFURAN-2-CARBOXYLATE
• 2-Benzofurancarboxylic acid, 3-amino-5-(trifluoromethyl)-, ethyl ester
• Ethyl 3-amino-5-trifluoromethylbenzofuran-2-carboxylate
• Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate

• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)10-9(16)7-5-6(12(13,14)15)3-4-8(7)19-10/h3-5H,2,16H2,1H3
• InChI Key： ARBAHOBBJGUIJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C(=C(C(=O)OCC)O2)N)(F)F

Computed Properties

• Exact Mass: 273.06127767 g/mol
• Monoisotopic Mass: 273.06127767 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5
• Molecular Weight: 273.21

Additional information on Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate

Recent Advances in the Study of Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate (CAS: 1228148-42-2)

Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate (CAS: 1228148-42-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the study of Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of benzofuran-based kinase inhibitors using Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate as a starting material. These inhibitors showed promising activity against EGFR and VEGFR2, two kinases implicated in various cancers.

In addition to its applications in oncology, Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate has also been explored for its antimicrobial properties. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's derivatives for their efficacy against drug-resistant bacterial strains. The results indicated that certain modifications to the benzofuran core enhanced antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another area of interest is the compound's utility in the design of anti-inflammatory agents. Research published in the European Journal of Medicinal Chemistry (2023) demonstrated that Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate derivatives could modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and 5-LOX. These derivatives exhibited reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), making them attractive candidates for further development.

The synthetic versatility of Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate has also been a focus of recent studies. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2024 study in Organic Process Research & Development described a catalytic method for the synthesis of the compound using recyclable catalysts, significantly reducing waste and improving yield. Such innovations are critical for scaling up production while minimizing environmental impact.

In conclusion, Ethyl 3-amino-5-(trifluoromethyl)benzofuran-2-carboxylate (CAS: 1228148-42-2) continues to be a valuable intermediate in medicinal chemistry, with recent research highlighting its diverse applications in drug discovery. Its role in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds underscores its potential to address unmet medical needs. Future studies are expected to explore additional derivatives and optimize their pharmacological profiles for clinical development.